N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide

• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-(2-methoxydibenzofuran-3-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H19NO3/c1-13-8-9-15(10-14(13)2)22(24)23-18-12-20-17(11-21(18)25-3)16-6-4-5-7-19(16)26-20/h4-12H,1-3H3,(H,23,24)
• InChI Key: PTSMMVXTJDXEPE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC)C

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide, also known as MDB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MDB is a benzamide derivative that has been shown to have antitumor and anti-inflammatory properties.

Mechanism of Action

N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC). HDAC is responsible for the removal of acetyl groups from histones, which can lead to the repression of gene transcription. By inhibiting HDAC activity, N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide can increase the acetylation of histones, leading to the activation of genes that are involved in tumor suppression and inflammation.
Biochemical and Physiological Effects:
N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has also been shown to reduce the production of pro-inflammatory cytokines, such as IL-6 and TNF-α, which are involved in the pathogenesis of inflammatory diseases. Additionally, N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized and purified. N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has also been found to be relatively stable and can be stored for long periods of time. However, there are some limitations to using N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide in lab experiments. It has been found to have low solubility in water, which can make it difficult to administer in vivo. Additionally, N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide. One potential area of research is the development of new synthetic analogs of N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide that may have improved pharmacological properties. Additionally, further studies are needed to determine the safety and efficacy of N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide in human clinical trials. N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide may also have potential as a treatment for other diseases, such as autoimmune disorders and cardiovascular diseases. Finally, more research is needed to fully understand the mechanism of action of N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide and its potential therapeutic applications.

Synthesis Methods

N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide can be synthesized by the reaction of 3,4-dimethylbenzoic acid with 2-methoxydibenzo[b,d]furan-3-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor properties by inhibiting the growth of cancer cells. N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, N-(2-methoxydibenzo[b,d]furan-3-yl)-3,4-dimethylbenzamide has been shown to have neuroprotective properties and may have potential as a treatment for neurodegenerative diseases.